Cas no 1704330-25-5 (4-(2-Chloro-4-fluorophenyl)but-3-en-2-amine)

• Product Name: 4-(2-Chloro-4-fluorophenyl)but-3-en-2-amine
• CAS No: 1704330-25-5
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• CID: 5776893
• PubChem ID: 108299289
• Update Time: 2025-05-20

4-(2-Chloro-4-fluorophenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 1704330-25-5
• 4-(2-chloro-4-fluorophenyl)but-3-en-2-amine
• EN300-1983751
• 4-(2-Chloro-4-fluorophenyl)but-3-en-2-amine

• Inchi： 1S/C10H11ClFN/c1-7(13)2-3-8-4-5-9(12)6-10(8)11/h2-7H,13H2,1H3/b3-2+
• InChI Key： ZWNPSDFOEJPIDD-NSCUHMNNSA-N
• SMILES： ClC1C=C(C=CC=1/C=C/C(C)N)F

Computed Properties

• Exact Mass: 199.0564052g/mol
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 4-(2-Chloro-4-fluorophenyl)but-3-en-2-amine

4-(2-Chloro-4-fluorophenyl)but-3-en-2-amine: A Comprehensive Overview

The compound 4-(2-Chloro-4-fluorophenyl)but-3-en-2-amine, identified by the CAS number 1704330-25-5, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically arylalkylamines, and exhibits a combination of electronic and steric properties that make it an interesting subject for both academic and industrial research.

The molecular structure of 4-(2-Chloro-4-fluorophenyl)but-3-en-2-amine consists of a butenyl chain attached to a chloro-fluorophenyl group. The presence of both chlorine and fluorine substituents on the aromatic ring introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. The double bond in the butenyl chain adds another layer of complexity, as it can participate in various types of chemical reactions, including addition and elimination processes.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and neuroprotective drugs. The ability of this compound to act as a versatile building block in organic synthesis has been demonstrated in several high-profile publications, underscoring its importance in modern drug discovery pipelines.

In terms of physical properties, 4-(2-Chloro-4-fluorophenyl)but-3-en-2-amine is typically a crystalline solid with a melting point that falls within the range of 150°C to 160°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic transformations. The compound is also relatively stable under normal storage conditions, provided it is protected from moisture and light.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the chloro-fluorophenyl derivative. This is followed by alkylation or coupling reactions to introduce the butenyl chain. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing both cost and environmental impact. For example, the use of palladium-catalyzed cross-coupling reactions has become a preferred approach for constructing the arylamine moiety.

One area where 4-(2-Chloro-4-fluorophenyl)but-3-en-2-amine has shown particular promise is in medicinal chemistry. Its ability to modulate enzyme activity and receptor binding has led to its investigation as a potential lead compound for treating conditions such as cancer, inflammation, and neurodegenerative diseases. Preclinical studies have demonstrated that derivatives of this compound exhibit potent anti-proliferative effects against various cancer cell lines, suggesting its potential as an anti-cancer agent.

In addition to its therapeutic applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for thin-film transistors and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers (SAMs), which are critical for creating high-performance electronic devices.

The environmental impact of this compound has also been a topic of recent interest. Studies have examined its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation into less toxic metabolites. This information is crucial for assessing its safety profile and ensuring that its use does not pose risks to ecosystems or human health.

In conclusion, 4-(2-Chloro-4-fluorophenyl)but-3-en-2-amine is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and functionalization techniques, positions it as an important tool for future innovations in chemistry and medicine.